Cas no 29067-54-7 (1-(3-Nitrophenyl)butan-1-OL)

1-(3-Nitrophenyl)butan-1-OL structure
1-(3-Nitrophenyl)butan-1-OL structure
Product Name:1-(3-Nitrophenyl)butan-1-OL
CAS No:29067-54-7
MF:C10H13NO3
MW:195.215122938156
CID:2928306
Update Time:2023-08-10

1-(3-Nitrophenyl)butan-1-OL Chemical and Physical Properties

Names and Identifiers

    • 1-(3-NITROPHENYL)BUTAN-1-OL
    • Benzenemethanol, 3-nitro-alpha-propyl-
    • 1-(3-Nitrophenyl)butan-1-OL
    • Inchi: 1S/C10H13NO3/c1-2-4-10(12)8-5-3-6-9(7-8)11(13)14/h3,5-7,10,12H,2,4H2,1H3
    • InChI Key: KAQAPRWXYWRRMT-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=C(C=1)[N+](=O)[O-])CCC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 190
  • XLogP3: 2.5
  • Topological Polar Surface Area: 66
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